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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of y-Phenyl-y-butyrolactone (gPgb), a
heterocyclic organic compound. Synthesizing chemical principles with pharmacological
insights, this document delves into the synthesis, potential biological activities, and safety
considerations of gPgb, offering a foundational resource for its scientific exploration and
potential applications in drug discovery and development.

Introduction to y-Phenyl-y-butyrolactone

y-Phenyl-y-butyrolactone, also known as 5-phenyloxolan-2-one, is a derivative of y-
butyrolactone (GBL) characterized by a phenyl group attached to the gamma carbon of the
lactone ring. The GBL scaffold is a privileged structure in medicinal chemistry, found in
numerous natural products and synthetic molecules with a broad spectrum of biological
activities.[1] This structural motif imparts specific physicochemical properties that can influence
a molecule's interaction with biological targets. The introduction of a phenyl group to the GBL
core in gPgb is anticipated to significantly modulate its biological profile compared to the parent
GBL molecule, primarily by increasing its lipophilicity and introducing potential for specific
aromatic interactions with biological macromolecules.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b093556?utm_src=pdf-interest
https://www.mdpi.com/1422-0067/22/5/2769
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Understanding the fundamental physicochemical properties of gPgb is crucial for its handling,
formulation, and interpretation of its biological activity.

Property Value Source(s)
Molecular Formula C10H1002 [2]
Molecular Weight 162.19 g/mol [2]
Appearance Off-white to light yellow solid [3]
Melting Point 36-37 °C [3]
Boiling Point 306 °C [3]
Density 1.155 g/mL at 25 °C [3]

Insoluble in water. Soluble in
N organic solvents like
Solubility ] [4]
methylene chloride and

chloroform.

log P -0.566

Chemical Synthesis of y-Phenyl-y-butyrolactone

The synthesis of gPgb can be achieved through various synthetic routes. A common and
effective method involves the oxidation of 1-phenyl-1,4-butanediol. This precursor can be
synthesized via the reaction of a Grignard reagent, such as phenylmagnesium bromide, with y-
butyrolactone.

Diagram of the Synthetic Pathway
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General Synthetic Pathway for gPgb

Step 1: Grignard Reaction

gamma-Butyrolactone Phenylmagnesium_bromide

1. Phenylmagnesium bromide

2. Aqueous workup
Step 2: Oxidation

1_Phenyl_1_4 butanediol Oxidizing_agent

Oxidizing agent (e.g., PCC, Irpn(lll) nitrate)

y-Phenyl-y-butyrolactone
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Hypothesized Mechanism of Action for gPgb

y-Phenyl-y-butyrolactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butyrolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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